Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Li2S0O3 synthesis from lithium hydroxide
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Compound Focus: Dilithium sulphite

CAS No.: 13453-87-7

Cat. No.: S1505976

Chemical Reaction for Li2SO3 Synthesis

The synthesis occurs through an acid-base reaction between sulfurous acid (H2SO3) and lithium hydroxide

(LiOH), producing lithium sulfite and water [1].
The balanced chemical equation is: H2SOs3 (aq) + 2LiOH (s) — Li2SOs (aq) + 2H20 (1) [1]

Sulfurous acid is a weak, aqueous solution of sulfur dioxide [1]. The reaction proceeds via a double
displacement mechanism, where the H* from the acid reacts with the OH~ from the base to form water,

leaving Li* and SO3?~ ions to form the lithium sulfite product.

Conceptual Experimental Workflow

The diagram below outlines the general synthesis workflow. Please note that specific parameters like
concentrations, temperatures, and purification steps are not detailed in the available sources and would

require further optimization.
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(Start: Prepare Reactants]

:

Grepare aqueous sulfurous acid (HzSO3D

:

Add solid lithium hydroxide (LiOH)
to the H2SOs solution

:

Stir reaction mixture to ensure
complete reaction

'

@btain aqueous lithium sulfite (Li2SO3) solutiorD

'

Optional: Isolate solid Li2SO3 product
(via crystallization or evaporation)

End: Product Analysis

Click to download full resolution via product page

Summary of Available Information

The table below summarizes the key information gathered from the search results:
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Aspect Available Information Key Gaps | Missing Details

Core Reaction Balanced equation: H2SOs + 2LiOH Detailed procedure, reactant
- Li2SOs + 2H20 [1] concentrations, stoichiometry

Reactants Lithium hydroxide (solid), sulfurous Purity of reagents, specific preparation of
acid (aqueous solution) [1] H2S0Os solution

Reaction Information not available in search Temperature, pressure, reaction time,

Conditions results atmosphere (e.g., inert gas)

Product Handling Information not available in search Purification methods, crystallization
results conditions, drying process

Characterization Information not available in search Analytical methods (e.g., XRD, titration)
results to confirm identity and purity

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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